Cas no 2870668-43-0 (Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel- )

• Product Name: Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel-
• CAS No: 2870668-43-0
• MF: C₇H₆F₅NO₃
• MW: 247.119459629059
• CID: 5563460
• Update Time: 2025-11-02

Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3R)-2,2-Difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]cyclopropanecarboxylic acid (ACI)
• Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel-

• Inchi： 1S/C7H6F5NO3/c8-6(9)2(3(6)4(14)15)1-13-5(16)7(10,11)12/h2-3H,1H2,(H,13,16)(H,14,15)/t2-,3+/m1/s1
• InChI Key： BUXMMOXBAFJGJG-GBXIJSLDSA-N
• SMILES： C([C@H]1C(F)(F)[C@@H]1CNC(=O)C(F)(F)F)(=O)O

Additional information on Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel-

Recent Advances in the Study of Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel- (CAS: 2870668-43-0)

Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel- (CAS: 2870668-43-0) is a fluorinated cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of enzyme inhibition and drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its enantioselective synthesis and purification. The researchers employed advanced chiral resolution techniques to obtain the (1R,3R)-rel- configuration with high purity, which is crucial for its biological activity. The study also reported on the compound's stability under various physiological conditions, providing valuable insights for its potential use in pharmaceutical formulations.

In terms of biological activity, a recent preclinical study demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. The study, conducted by a team at the University of California, San Francisco, utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site. The results revealed that the difluoro and trifluoroacetyl groups play a critical role in stabilizing the enzyme-inhibitor complex, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a 2024 Nature Communications article, which investigated the compound's pharmacokinetic properties. The study found that the compound has favorable absorption and distribution profiles in animal models, with minimal off-target effects. These findings underscore its potential as a candidate for further clinical development, particularly for conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing its metabolic degradation. A recent review in Chemical Reviews discussed various prodrug strategies that could enhance the compound's stability and efficacy in vivo. These strategies include the incorporation of ester or amide prodrug moieties, which could improve its solubility and tissue penetration.

In conclusion, Cyclopropanecarboxylic acid, 2,2-difluoro-3-[[(2,2,2-trifluoroacetyl)amino]methyl]-, (1R,3R)-rel- (CAS: 2870668-43-0) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and explore its applications in treating a broader range of diseases. Future studies should focus on addressing the current limitations and advancing the compound toward clinical trials.